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Compound of Interest

Compound Name: delta23-FK-506

CAS No.: 104987-16-8

Cat. No.: B1147500

\ J

delta23-FK-506 (also known as Tacrolimus Impurity | or

-Tacrolimus) is a dehydration product of the immunosuppressant Tacrolimus (FK-506).[1][2][3]
[5] While it is often used as an analytical standard, it shares the high-potency cytotoxic and
reproductive hazard profile of its parent compound.[2][3][5]

CRITICAL WARNING: Do not treat delta23-FK-506 as general chemical waste.[1][2][3][5] It
requires handling protocols equivalent to NIOSH Group 1 Hazardous Drugs
(antineoplastic/cytotoxic).[2][3][5]

Emergency Quick Reference: PPE & Handling
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Category

Requirement

Technical Rationale

Respiratory

N95 (minimum); P100/HEPA

recommended for powders.[1]

[213]15]

Prevents inhalation of
aerosolized particulates, which
are potent respiratory

sensitizers.[2][4]

Double Nitrile Gloves (ASTM

Macrolides are lipophilic and

can permeate standard latex.

Dermal ] [2][3] Double gloving provides
D6978 compliant).[2][3][5] )
a breakthrough time buffer.[2]
[3][5]
Prevent mucosal absorption
Eye/Face Chemical Safety Goggles.[2][3] via the lacrimal duct in case of
dust generation.
Tyvek® Lab Coat (Rear- Prevents particulate
Clothing closing) + Cuffs taped.[1][2][3] accumulation on street clothes

[5]

and skin migration.[2][3]

Waste Stream Triage & Decision Matrix

Effective disposal begins with segregation.[2][3][5] Mixing high-potency macrolides with general

solvents increases the volume of hazardous waste, escalating disposal costs.[2][3][4][5]

Figure 1: Disposal Decision Matrix This logic flow ensures compliance with RCRA (USA) and

varying international hazardous waste regulations.
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Waste Source: delta23-FK-506

Physical State?

Solid / Powder Liquid Solution
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Trace Contaminated

Direct Dlsposal (Gloves, Wipes, Empty Vials)
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REGATED SO A TRACE CHEMO WASTE
abel: 'Conta oto acrolide (Yellow Bin / Incineration)

Click to download full resolution via product page

Caption: Triage logic for delta23-FK-506. Note that "Trace" definitions vary by jurisdiction (e.qg.,
RCRA "empty" rule), but incineration is the universal destruction method.[2][4][5]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Context: Expired standards, weighing boat residues, or spilled powder.[2][3][4][5]

o Containment: Do not sweep. Use a damp wipe to pick up residual powder to prevent
aerosolization.[2][3]
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e Primary Packaging: Place the substance (vial or debris) into a clear, sealable polyethylene
bag (4 mil thickness).

e Secondary Packaging: Place the sealed bag into a Black RCRA Hazardous Waste Container
(or international equivalent for Cytotoxic Waste).

e Labeling: The container must be labeled:
o Chemical Name: delta23-FK-506 (Tacrolimus Impurity).[1][2][3][5][6]
o Hazard Class:Toxic / Cytotoxic.[2][3][5][7]

o Disposal Method:Incineration Only.

Protocol B: Liquid Waste (HPLC Effluent/Stock

Solutions)
Context: delta23-FK-506 dissolved in Acetonitrile, Methanol, or DMSO.[1][2][3][4][5]

e Segregation: Do not pour down the sink. Macrolides are environmentally persistent and toxic
to aquatic life.[2][3]

o Collection: Collect in a dedicated "Cytotoxic Liquid Waste" carboy.

o Expert Insight: Avoid mixing with strong acids or oxidizers in the waste drum, as this can
cause uncontrolled exothermic reactions before incineration.[2][4]

» Deactivation (Surface Only):

o While incineration is required for the waste itself, surface decontamination of the work
area can be achieved using a 10% Bleach (Sodium Hypochlorite) solution followed by a
Thiosulfate rinse.[5] The oxidative cleavage of the macrolide ring reduces potency but
does not guarantee total safety for sewer disposal—hence, the liquid itself must be
incinerated.

Protocol C: Sharps and Glassware

Context: Syringes or broken ampules contaminated with delta23-FK-506.[1][2][3][5]
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e Immediate Isolation: Place directly into a rigid, puncture-proof Chemotherapy Sharps
Container (usually Yellow or White with Cytotoxic labeling).[2][3][5]

» No Recapping: Never recap needles used with high-potency compounds.[2][3][5]
e Sealing: Once the container is 3/4 full, seal permanently and route for incineration.

Spill Response Workflow

Accidental release of delta23-FK-506 requires immediate, calm action to prevent lab-wide
contamination.[1][2][3][5]

Figure 2: Spill Response Logic

1. ALERT 2. DON PPE 3. CONTAIN 4. CLEAN 5. DISPOSE
Notify Personnel & Isolate Area Double Gloves, N95, Gown Cover with Absorbent Pads Wet Wipe (Do Not Dust) -> Bleach -> Water All waste to Cytotoxic Bin

Click to download full resolution via product page

Caption: Five-step immediate response protocol for delta23-FK-506 spills. Speed and
containment are critical to prevent aerosol migration.

Scientific Integrity & Regulatory Compliance
Why Incineration?

The macrolide structure of delta23-FK-506 is thermally stable up to significant temperatures.[1]
[2][3][5] Standard autoclaving (121°C) is insufficient to destroy the molecule's biological activity.

[3]5]

¢ Requirement: High-temperature incineration (>1,000°C) is the only validated method to
break the macrocyclic lactone ring and ensure zero environmental release.[3][5]

Regulatory Grounding (US/Global)

e NIOSH (USA): Tacrolimus is listed as a Hazardous Drug (Table 1 or 2 depending on
formulation).[3][5] Its derivatives (delta23) are treated with the same precaution.[3][5]
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 RCRA (EPA): While not explicitly P-listed or U-listed by CAS number, delta23-FK-506 waste
often exhibits "toxicity" characteristics or is regulated under state-specific "Medical Waste"
laws requiring incineration.[1][2][3][5]

¢ GHS Classification: H301 (Toxic if swallowed), H361 (Suspected of damaging fertility).[2][3]
[41[5][8]

References

» National Institute for Occupational Safety and Health (NIOSH). (2016).[2][3][5][9] NIOSH List
of Antineoplastic and Other Hazardous Drugs in Healthcare Settings.[2][9][10][11] Centers
for Disease Control and Prevention.[2][3][5] [Link][1][3][5]

o European Pharmacopoeia (Ph.[2][3][5] Eur.).Tacrolimus Monograph - Impurity | (delta23-FK-
506).[1][2][3][5] European Directorate for the Quality of Medicines. [Link][1][3][5]

e PubChem. (n.d.).[2][3][5] Tacrolimus - Safety and Hazards.[1][2][3][5][6][8][12] National
Library of Medicine.[2][3][5] [LiNK]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. albertahealthservices.ca [albertahealthservices.ca]

8. d2gdaxkudte5p.cloudfront.net [d2gdaxkudte5p.cloudfront.net]

9. cdc.gov [cdc.gov]

e 10. cdc.gov [cdc.gov]

e 11. rpharmy.com [rpharmy.com]

e 12. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

e To cite this document: BenchChem. [Core Directive: Operational Safety & Logistics].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147500#delta23-fk-506-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.albertahealthservices.ca/assets/info/hp/pharm/if-hp-pharm-hazardous-medications-list.pdf
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/F22100%20SDS_4.pdf
https://www.cdc.gov/niosh/docs/2025-103/pdfs/2025-103.pdf?id=10.26616/NIOSHPUB2025103
https://www.cdc.gov/niosh/docs/2016-161/pdfs/2016-161.pdf
https://www.rpharmy.com/blog/niosh-nostalgia
https://labchem-wako.fujifilm.com/sds/W01W0106-0607JGHEEN.pdf
https://www.benchchem.com/product/b1147500#delta23-fk-506-proper-disposal-procedures
https://www.benchchem.com/product/b1147500#delta23-fk-506-proper-disposal-procedures
https://www.benchchem.com/product/b1147500#delta23-fk-506-proper-disposal-procedures
https://www.benchchem.com/product/b1147500#delta23-fk-506-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1147500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

